tert-Butyl 2-amino-4-oxo-3,4,7,8-tetrahydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate

• IUPAC Name: tert-butyl 2-amino-4-oxo-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C12H18N4O3/c1-12(2,3)19-11(18)16-5-4-8-7(6-16)9(17)15-10(13)14-8/h4-6H2,1-3H3,(H3,13,14,15,17)
• InChI Key: BNNJUQHXJUNHCU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C(C1)C(=O)NC(=N2)N
• Molecular Formula: C12H18N4O3
• DSSTOX Substance ID: DTXSID60744059
• Molecular Weight: 266.30 g/mol
• CAS RN: 1000386-01-5

Description

The compound “tert-Butyl 2-amino-4-oxo-3,4,7,8-tetrahydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate” is a small molecule. It belongs to the class of organic compounds known as pyrrolo [2,3-d]pyrimidines, which are aromatic heteropolycyclic compounds containing a pyrrolo [2,3-d]pyrimidine ring system. The ring system is an isomer of pyrrolopyrimidine having the 3 ring nitrogen atoms at the 1-, 5-, and 7-positions.

Synthesis Analysis

The synthesis of tert-butyl esters of Nα-protected amino acid, which includes the compound , proceeds from protected amino acids and t-butanol using anhydrous magnesium sulfate and an excess of boron trifluoride diethyl etherate as additional reagents. This method affords t-butyl esters in good yields and a variety of amino acid side chains and substituents tolerate the reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrrolo [2,3-d]pyrimidine ring system, which is an isomer of pyrrolopyrimidine having the 3 ring nitrogen atoms at the 1-, 5-, and 7-positions. The average weight of the molecule is 279.2951 and the monoisotopic weight is 279.133139435. The chemical formula of the compound is C12H17N5O3.

Scientific Research Applications

Organocatalyzed Synthesis

The compound has been used in organocatalyzed synthesis. Mišel Hozjan et al. (2023) reported the synthesis of tert-butyl 2-amino-3-cyano-5-oxo-4-phenyl-5,7-dihydropyrano[2,3-c]pyrrole-6(4H)-carboxylate through organocatalysis. This synthesis involves Boc-tetramic acid and benzylidenemalononitrile and uses bifunctional noncovalent organocatalysts, yielding the product as a racemic mixture. The structural confirmation was achieved through various spectroscopic methods such as high-resolution mass-spectrometry, 1H- and 13C-NMR, HSQC, and IR spectroscopy (Mišel Hozjan et al., 2023).

Crystal Structure Analysis

The crystal structure of similar compounds has been studied to understand molecular orientation and packing. C. Didierjean et al. (2004) investigated the crystal structure of tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate and its related compounds. The study detailed the molecular packing driven by strong O-H...O=C hydrogen bonds, leading to infinite chains in the crystal structure (C. Didierjean et al., 2004).

Role in Synthesis of PROTAC Molecules

The compound serves as an important intermediate in the synthesis of PROTAC molecules targeting the mTOR pathway. Qi Zhang et al. (2022) described the synthesis of tert-butyl 3-(2-(4-amino-3-(2-aminobenzo[d]oxazol-5-yl)-1H-pyrazole[3,4-d] pyrimidine-1-yl) ethoxy) propionate, an intermediate in the synthesis of the mTOR-targeted PROTAC molecule PRO1. The synthesis utilized a palladium-catalyzed Suzuki reaction and detailed the optimal reaction conditions to achieve a high yield (Qi Zhang et al., 2022).